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Compound Focus: Delphinidin Chloride

CAS No.: 528-53-0

Cat. No.: S525603

Get Quote

The table below summarizes the fundamental characteristics and solubility information for delphinidin

chloride crucial for planning your experiments.

Property Specification

Chemical
Description

Anthocyanidin; chloride salt form [1].

CAS No. 528-53-0 [1] [2].

Molecular Formula C₁₅H₁₁ClO₇ [1] [2].

Molecular Weight 338.70 g/mol [1] [2].

Appearance Deep blue to purple, or brown to black, crystalline powder [1] [2].

Solubility
Overview

Soluble in water and polar organic solvents [2].

Solubility in DMSO 62.5 mg/mL (184.53 mM). Solution is hygroscopic. Note: Unstable in solution;

prepare fresh before use [1].
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Property Specification

Storage
Conditions

4°C, sealed, away from moisture and light; for long-term storage, -20°C is
recommended [1] [2].

Experimental Protocols for Solution Preparation

Here are standard protocols for preparing stock and working solutions of delphinidin chloride for in vitro

and in vivo applications.

Protocol 1: Preparing a Stock Solution in DMSO

This is the standard method for creating a concentrated stock solution.

Calculation: Determine the mass of delphinidin chloride needed to achieve your desired

concentration and volume (e.g., 10 mM).
Weighing: Accurately weigh the compound. Due of its hygroscopic nature, perform this step quickly.

Dissolution: Transfer the powder to a clean vial and add the required volume of anhydrous DMSO.
Mixing: Vortex or sonicate the mixture briefly to ensure complete dissolution.

Aliquoting: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.
Storage: Store aliquots at -20°C or -80°C. Fresh preparation is highly recommended due to

instability in solution [1].

Protocol 2: Preparing a Working Solution for In Vivo Studies

This protocol creates a suspended solution suitable for oral or intraperitoneal administration in animal studies

[1].

Prepare Stock: First, create a 25.0 mg/mL DMSO stock solution as described in Protocol 1.

Dilute: Add 100 µL of the DMSO stock to 900 µL of 20% SBE-β-CD in saline.
Mix: Vortex the mixture thoroughly until a uniform suspension is formed.

Use: This yields a 2.5 mg/mL working suspension, which should be used immediately.

The workflow for preparing these solutions can be visualized as follows:
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Start Solution Prep

Prepare DMSO Stock Solution
(62.5 mg/mL, 184.53 mM)

Need for In Vivo Study? Note: Solutions are unstable.
Prepare fresh for each use.

Use for In Vitro Assays
(Aliquot & store at -20°C)

 No

Prepare In Vivo Suspension
(Mix stock with 20% SBE-β-CD in saline)

 Yes

Administer to Animals
(Oral or Intraperitoneal)

Click to download full resolution via product page

Troubleshooting Common Issues

Problem: Low Solubility or Precipitation

Cause: The compound may precipitate out of solution, especially when moving from pure DMSO to
aqueous buffers.

Solution:
Ensure you are using the recommended solvents (DMSO, methanol, water) [1] [2].

When preparing dosing solutions for in vivo studies, follow the validated protocols using
solubilizing agents like SBE-β-CD [1].

Gently warm the solution in a 37°C water bath and sonicate to re-dissolve.

Problem: Rapid Degradation and Loss of Activity
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Cause: Delphinidin chloride is highly unstable in solution, particularly at neutral or basic pH and

when exposed to light [1] [3] [4].
Solution:

Always prepare fresh solutions on the day of the experiment.
Keep solutions on ice during experiments.

Protect from light by using amber vials or wrapping containers in aluminum foil.
For extraction from natural sources, control pH and temperature to stabilize anthocyanins [3]

[4].

Problem: Inconsistent Experimental Results

Cause: Degradation of the compound between experiments can lead to variable potency and

unreliable data.
Solution:

Standardize the protocol for making fresh stock solutions.
Check the identity and purity of the compound at receipt using HPLC or MS analysis [5].

For cell-based assays, ensure the final concentration of DMSO is non-toxic to your cell line
(typically <0.1%).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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